Cas no 74886-33-2 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethenyl-
• CAS No: 74886-33-2
• MF: C₁₁H₁₄N₂O₆
• MW: 270.238663196564
• CID: 566050
• PubChem ID: 126501
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-ethenyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-5-ethenyl-
• 5-vinyl-1-arabinofuranosyluracil
• SCHEMBL1627679
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethenylpyrimidine-2,4-dione
• DTXSID90996382
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-vinyl-pyrimidine-2,4-dione
• Vinyl-ara-U
• 74886-33-2
• 5-Ethenyl-4-hydroxy-1-pentofuranosylpyrimidin-2(1H)-one
• 1-beta-D-arabinofuranosyl-5-vinyluracil
• VaraU

• Inchi： 1S/C11H14N2O6/c1-2-5-3-13(11(18)12-9(5)17)10-8(16)7(15)6(4-14)19-10/h2-3,6-8,10,14-16H,1,4H2,(H,12,17,18)/t6-,7-,8+,10-/m1/s1
• InChI Key： RHNKTNRPTOLWJS-BDNRQGISSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(NC(C(C=C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 270.085
• Monoisotopic Mass: 270.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.641
• Refractive Index: 1.698